Cas no 1503825-00-0 (5-bromo-2-2-(piperazin-1-yl)ethylphenol)

• Product Name: 5-bromo-2-2-(piperazin-1-yl)ethylphenol
• CAS No: 1503825-00-0
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 5905145
• PubChem ID: 83746730
• Update Time: 2025-06-08

5-bromo-2-2-(piperazin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-2-(piperazin-1-yl)ethylphenol
• 5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol
• EN300-1894087
• 1503825-00-0

• Inchi： 1S/C12H17BrN2O/c13-11-2-1-10(12(16)9-11)3-6-15-7-4-14-5-8-15/h1-2,9,14,16H,3-8H2
• InChI Key： XEKCDSRGJUFJKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CCN1CCNCC1

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-bromo-2-2-(piperazin-1-yl)ethylphenol

Comprehensive Overview of 5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1503825-00-0)

5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1503825-00-0) is a brominated phenolic compound with a piperazine moiety, which has garnered significant attention in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery, medicinal chemistry, and biological studies. Its unique structure, combining a phenol group with a piperazine-ethyl chain, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol is partly due to its relevance in targeting central nervous system (CNS) disorders and receptor modulation. Researchers are investigating its interactions with serotonin receptors and dopamine transporters, which are critical in understanding neurological conditions. This aligns with current trends in neuroscience, where neurotransmitter regulation and psychoactive compounds are hot topics in both academic and industrial settings.

From a synthetic perspective, CAS No. 1503825-00-0 serves as a valuable building block in organic synthesis. Its bromine atom offers a reactive site for further functionalization, while the piperazine group enhances solubility and bioavailability—key factors in drug design optimization. This dual functionality makes it a preferred choice for developing small-molecule therapeutics and biochemical probes.

In recent years, the demand for high-purity research chemicals like 5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol has surged, driven by advancements in high-throughput screening (HTS) and computational chemistry. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this compound, emphasizing the need for analytical validation and batch consistency. These aspects are critical for reproducibility in preclinical studies and lead compound development.

Another area of interest is the compound’s potential role in antimicrobial research. Phenolic derivatives are known for their antibacterial and antifungal properties, and modifications to the piperazine ring could enhance these effects. This ties into broader discussions about antibiotic resistance and the search for novel antimicrobial agents, a pressing global health concern.

For researchers working with CAS No. 1503825-00-0, proper handling and storage are essential to maintain stability. The compound’s sensitivity to light and moisture necessitates controlled environments, which is a common query among laboratory professionals. Additionally, its spectroscopic data (e.g., NMR, HPLC) and solubility profiles are frequently requested, underscoring the importance of detailed technical documentation.

In summary, 5-bromo-2-[2-(piperazin-1-yl)ethyl]phenol represents a multifaceted tool in modern chemistry and life sciences. Its applications span from neuropharmacology to material science, reflecting the compound’s adaptability. As research continues to evolve, this molecule is poised to remain a focal point in innovative scientific endeavors.